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Compound of Interest

Compound Name: 3-Iodopropionic acid

Cat. No.: B7725351 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. 3-Iodopropionic acid, a compound utilized in various research applications,

requires specific disposal procedures due to its hazardous properties. This guide provides

essential, immediate safety and logistical information, including operational and disposal plans,

to facilitate its responsible management.

Properties and Hazards of 3-Iodopropionic Acid
Understanding the inherent risks associated with 3-Iodopropionic acid is the first step in its

safe handling. The following table summarizes its key identifiers and hazard classifications.
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Property Information

Molecular Formula C3H5IO2

Molecular Weight 199.98 g/mol

Appearance
Very slightly yellow needles or light yellow

powder solid

Primary Hazards

Causes severe skin burns and eye damage.[1]

Suspected of causing genetic defects. May be

corrosive to metals.

Incompatibilities Strong oxidizing agents, strong bases.[2][3]

Hazardous Decomposition
Carbon monoxide, carbon dioxide, hydrogen

iodide.[2][3][4]

Step-by-Step Disposal Protocol
The recommended procedure for the disposal of 3-Iodopropionic acid is to treat it as a

hazardous waste and arrange for its collection by a licensed environmental disposal company.

Do not attempt to dispose of this chemical down the drain or in regular solid waste.[2][5]

1. Personal Protective Equipment (PPE): Before handling 3-Iodopropionic acid for disposal,

ensure you are wearing the appropriate PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.[2]

Lab Coat: A standard laboratory coat is required.[2]

Respiratory Protection: If there is a risk of dust or aerosol generation, use a NIOSH/MSHA or

European Standard EN 149 approved respirator.[4]

2. Waste Collection and Segregation:

Solid Waste:
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Carefully sweep up any solid 3-Iodopropionic acid, avoiding dust generation.[3][4]

Place the solid waste into a clean, dry, and properly labeled, closed container.[4] The

container should be made of a material resistant to corrosion.

Label the container clearly as "Hazardous Waste: 3-Iodopropionic Acid".

Contaminated Materials:

Any materials used to clean up spills (e.g., absorbent pads, paper towels) and any

contaminated PPE should also be placed in the designated hazardous waste container.

Segregation:

3-Iodopropionic acid waste is a halogenated organic compound. It should be segregated

from non-halogenated organic waste.[6]

Small quantities of iodinated organic waste may be combined with chlorinated organic

waste, but it is best practice to keep them separate if generated in larger amounts.[6]

3. Storage Pending Disposal:

Store the sealed hazardous waste container in a designated, well-ventilated, and cool, dry

area away from incompatible materials like strong oxidizing agents and bases.[2][4]

The storage area should be clearly marked as a hazardous waste accumulation area.

4. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a certified

hazardous waste disposal contractor to arrange for pickup.

Provide them with a clear and accurate description of the waste, including its name and any

known hazards.

Emergency Procedures for Spills
In the event of an accidental spill of 3-Iodopropionic acid:
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Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate vicinity.

Ventilate: Increase ventilation in the area of the spill.[4]

Contain: Wearing appropriate PPE, contain the spill.

Clean-up: For solid spills, carefully sweep up the material and place it in a designated

hazardous waste container.[4] For liquid spills, use an inert absorbent material.

Decontaminate: Clean the spill area thoroughly.

Dispose: All materials used for cleanup should be disposed of as hazardous waste.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of 3-
Iodopropionic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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